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Introduction

Iridium hexafluoride (IrFs), a yellow crystalline solid, is a highly reactive inorganic compound
and a powerful oxidizing agent.[1][2] Its high electron affinity is a key parameter influencing its
chemical behavior and potential applications, particularly in areas requiring strong electron
acceptors. This technical guide provides a comprehensive overview of the electron affinity of
iridium hexafluoride, detailing both theoretical and experimental determinations, outlining
relevant experimental protocols, and illustrating key processes through workflow diagrams.

Electron Affinity of Iridium Hexafluoride

The electron affinity (EA) of a molecule is the energy released when an electron is added to a
neutral molecule in the gaseous phase to form a negative ion. It is a critical measure of a
substance's ability to act as an oxidizing agent. The determination of the electron affinity of
iridium hexafluoride has been approached through both theoretical calculations and
experimental measurements.
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Quantitative Data Summary

The electron affinity of iridium hexafluoride has been determined through various methods,
yielding a range of values. The table below summarizes the key quantitative data available in
the literature.

Method Electron Affinity (eV) Reference
] ] High-level electronic structure
Theoretical Calculation 5.99 )
calculations
) Knudsen cell mass
Experimental Measurement 6.50 + 0.38
spectrometry
Experimental Measurement >5.14 £ 0.50 Collisional ionization

Experimental Protocols

The experimental determination of the electron affinity of a highly reactive and volatile
compound like iridium hexafluoride requires specialized techniques. The primary methods
cited in the literature are Knudsen Effusion Mass Spectrometry and Collisional lonization.

Synthesis of Iridium Hexafluoride

A prerequisite for any experimental determination is the synthesis and purification of iridium
hexafluoride.

Procedure:

e Reaction Setup: Iridium metal powder is placed in a reaction chamber, typically made of a
corrosion-resistant material like nickel or Monel.

e Fluorination: An excess of elemental fluorine gas (F2) is passed over the iridium metal.[1]

e Heating: The reaction chamber is heated to a temperature of 300 °C to initiate the reaction:
Ir(s) + 3F2(g) — IrFe(g).[1]

¢ Product Collection: The gaseous iridium hexafluoride product is thermally unstable and
must be quickly condensed and collected in a cold trap, typically cooled with liquid nitrogen,
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to prevent its dissociation back into iridium and fluorine.[1]

 Purification: The collected IrFs is purified by fractional sublimation to remove any unreacted
starting materials or byproducts.

Synthesis of Iridium Hexafluoride

Fluorine Gas

Reaction Chamber Gaseous IrFs
(300 °C)
Iridium Metal

Click to download full resolution via product page

Synthesis workflow for iridium hexafluoride.

Knudsen Effusion Mass Spectrometry (KEMS)

This technique is used to study the thermodynamics of vaporization and can be adapted to
determine electron affinities by analyzing the equilibrium between neutral molecules and their
negative ions in the gas phase.

Generalized Protocol:

o Sample Preparation: A small amount of purified iridium hexafluoride is placed within a
Knudsen cell, which is a small, thermally stable container with a tiny orifice.

e High Vacuum and Heating: The Knudsen cell is placed in a high-vacuum chamber and
heated to a precisely controlled temperature. This causes the IrFe to vaporize and effuse
through the orifice as a molecular beam.

« lonization: The effusing molecular beam enters the ion source of a mass spectrometer. To
determine electron affinity, methods that generate negative ions are employed. This can
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involve surface ionization on a heated filament with a low work function or interaction with a

beam of low-energy electrons.

o Mass Analysis: The resulting neutral IrFs molecules and IrFs~ ions are then analyzed by the
mass spectrometer, which separates them based on their mass-to-charge ratio.

o Data Acquisition and Analysis: The relative intensities of the IrFe and IrFs~ ion signals are
measured as a function of temperature. The electron affinity is then calculated from the
equilibrium constant of the ionization reaction using the van't Hoff equation, which relates the
change in the equilibrium constant to the change in temperature and the enthalpy of the
reaction (which in this case is the electron affinity).

Knudsen Effusion Mass Spectrometry Workflow
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Workflow for electron affinity determination using KEMS.

Collisional lonization

This method involves the collision of a beam of fast neutral atoms (e.g., alkali metals) with the
target molecule (IrFe). The resulting charge transfer reaction can be used to bracket the
electron affinity of the target.

Generalized Protocol:

o Reactant Beams: A beam of fast-moving, neutral alkali metal atoms (e.g., Cesium) is
generated. A separate, well-collimated beam of iridium hexafluoride molecules is also
produced.

e Collision Chamber: The two beams are directed to intersect at a specific angle within a high-
vacuum collision chamber.
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» lon Formation: During the collision, a charge transfer reaction can occur: Cs + IrFe — Cs* +
IrFe~. The threshold energy for this reaction is related to the ionization energy of the alkali
metal and the electron affinity of the target molecule.

» lon Extraction and Analysis: The product ions (Cs* and IrFe~) are extracted from the collision
region by an electric field and analyzed by a mass spectrometer.

e Energy Dependence: The cross-section for the formation of IrFe~ is measured as a function
of the kinetic energy of the alkali metal beam. The onset of the ion signal provides
information about the endoergicity or exoergicity of the reaction, which allows for the
determination of a lower or upper limit for the electron affinity of IrFe.

Collisional Ionization Workflow
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Workflow for electron affinity determination via collisional ionization.

Conclusion

The electron affinity of iridium hexafluoride is a fundamental property that underscores its
potent oxidizing capabilities. Both theoretical and experimental studies have provided valuable
insights into this parameter, with a consensus value in the range of 6.0-6.5 eV. The
experimental determination of this value is challenging due to the compound's high reactivity
and requires sophisticated techniques such as Knudsen Effusion Mass Spectrometry and
Collisional lonization. A thorough understanding of these experimental protocols is crucial for
researchers working with or developing applications for this powerful hexafluoride. The data
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and methodologies presented in this guide are intended to support further research and
development in fields where strong electron acceptors play a critical role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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